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Compound of Interest

Compound Name: 2,4-D Isopropyl ester

Cat. No.: B165540

An In-depth Technical Guide to the Chemical and Physical Properties of 2,4-D Isopropyl Ester

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 2,4-D Isopropyl ester, tailored for researchers, scientists, and drug development
professionals. The information is presented in a structured format to facilitate easy access and
comparison of data.

Chemical Identification

2,4-D Isopropyl ester is a herbicide belonging to the phenoxy acid family.[1] It is synthesized
from 2,4-Dichlorophenoxyacetic acid and isopropanol. The ester functional group enhances its
lipophilicity, which allows for better penetration into plant tissues.[1] It acts as a synthetic auxin,
mimicking natural plant hormones and leading to uncontrolled growth and eventual death of
susceptible broadleaf weeds.[1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b165540?utm_src=pdf-interest
https://www.benchchem.com/product/b165540?utm_src=pdf-body
https://www.benchchem.com/product/b165540?utm_src=pdf-body
https://www.benchchem.com/product/b165540?utm_src=pdf-body
https://cymitquimica.com/cas/94-11-1/
https://cymitquimica.com/cas/94-11-1/
https://cymitquimica.com/cas/94-11-1/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3857.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
ropan-2-yl 2-(2,4-dichlorophenoxy)acetate[2][3
IUPAC Name prop yl 2-( P y) [2][3]
[4]
CAS Number 94-11-1[1][51[6][7]

Molecular Formula

C11H12C203[1][5][7][8]

Molecular Weight

263.12 g/mol [7][8]

Canonical SMILES

CC(C)OC(=0)COC1=C(C=C(C=C1)CI)CI[2][3]

InChl Key

WHOKDONDRZNCBC-UHFFFAOYSA-N[1][2]
[3]

Physical and Chemical Properties

The physical state of 2,4-D Isopropyl ester is typically a colorless to pale yellow or amber

liquid, though the pure form can be a solid.[1][3][9] It has a distinctive, characteristic phenolic

and hydrocarbon odor.[1][10]

Property Value

Melting Point 5-10 °C and 20-25 °C (two forms)[3]
Boiling Point 130 °C @ 1 mm HgJ3]

Density 1.255-1.270 g/cm3[11]

Solubility in Water

4.34 mg/L[11]; 37.3 mg/L[3][9]

Solubility in Organic Solvents

Soluble in alcohols and most oils[1][3]

Vapor Pressure

7.5 x 1073 mmHg[11]

Soil Adsorption Coefficient (Koc)

Estimated as 600[3][9]

Safety and Handling

2,4-D Isopropyl ester is considered a hazardous substance.[11] It is harmful if swallowed,

inhaled, or in contact with skin.[11] It can cause serious eye damage and skin irritation, and
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may cause an allergic skin reaction.[11][12] The International Agency for Research on Cancer
(IARC) has classified 2,4-D as Group 2B, possibly carcinogenic to humans.[11]

Handling Precautions:

Handle in a well-ventilated place.[9]

o Wear suitable protective clothing, including chemical-impermeable gloves and tightly fitting
safety goggles.[9][11]

e Avoid contact with skin and eyes.[9]
e Wash hands and face thoroughly after handling.[11][12]
» Do not eat, drink, or smoke when using this product.[9][12]

» Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing
agents.[11][12]

Fire Fighting Measures:
e The compound is combustible.[11]
o Suitable extinguishing media include foam, dry chemical powder, and carbon dioxide.[9][11]

Experimental Protocols

Detailed experimental protocols for the determination of the specific physical properties of 2,4-
D Isopropyl ester are not readily available in the public domain. However, standard
methodologies for determining the properties of organic compounds are well-established.

a) Determination of Melting Point: A capillary tube is packed with a small amount of the solid
sample and placed in a melting point apparatus. The temperature is slowly increased, and the
range from which the substance starts to melt until it becomes completely liquid is recorded.

b) Determination of Boiling Point: The liquid is placed in a distillation flask with a thermometer
positioned to measure the temperature of the vapor. The flask is heated, and the temperature
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at which the liquid boils and its vapor is in equilibrium with the liquid is recorded as the boiling
point. For substances with high boiling points, this is often performed under reduced pressure.

c) Determination of Solubility: A known amount of the substance is added to a specific volume
of a solvent (e.g., water, organic solvent) at a constant temperature. The mixture is agitated
until saturation is reached. The concentration of the dissolved substance is then determined by
a suitable analytical method, such as spectroscopy or chromatography, to quantify its solubility.

d) Synthesis of 2,4-D Isopropyl Ester (General Esterification): Esters are typically synthesized
by the Fischer esterification method. This involves reacting a carboxylic acid (2,4-
Dichlorophenoxyacetic acid) with an alcohol (isopropanol) in the presence of a strong acid
catalyst, such as sulfuric acid.[13][14] The reaction is an equilibrium, and to drive it towards the
formation of the ester, one of the reactants can be used in excess, or a product (like water) can
be removed as it is formed.[14][15] The crude ester is then purified through extraction to
remove the acid catalyst and unreacted starting materials, followed by distillation.[14]

Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of an
ester, a process applicable to the production of 2,4-D Isopropyl ester.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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